inhibitors

  • TC-C 14G
    • Cat. No.:
    • B1662361
    • CAS No.:
    • Molecular Formula:
    • C24H17Cl2F2NO4
    • Molecular Weight:
    • 492.3 g/mol
    Description
    Potent, high affinity CB1 receptor inverse agonist (EC50 = 11 nM in cAMP assay;  Ki = 4 nM). Demonstrates high efficacy in a hypothermia assay (ID50 = 5 mg/kg) in vivo.
  • 6-phenyl-N-(pyridin-3-ylmethyl)-5,6,6a,7,8,9,10,10a-oct...
    • Cat. No.:
    • B1663389
    • CAS No.:
    • 1005095-04-4
    • Molecular Formula:
    • C27H27N3O
    • Molecular Weight:
    • 409.5 g/mol
    Description
    Novel sirtuin 2 (SIRT2) inhibitor with p53-dependent pro-apoptotic activity in non-small cell lung cancer;  High Quality Biochemicals for Research Uses
  • Tandospirone citrate
    • Cat. No.:
    • B1662828
    • CAS No.:
    • 112457-95-1
    • Molecular Formula:
    • C27H37N5O9
    • Molecular Weight:
    • 575.6 g/mol
    Description
    Tandospirone citrate is a citrate salt of tandospirone , comprising equimolar amounts of citric acid and tandospirone. It is an anxiolytic drug used in the treatment of anxiety disorders. It has a role as an anx...
  • Spirodiclofen
    • Cat. No.:
    • B1663620
    • CAS No.:
    • 148477-71-8
    • Molecular Formula:
    • C21H24Cl2O4
    • Molecular Weight:
    • 411.3 g/mol
    Description
    Spirodiclofen can cause cancer according to The Environmental Protection Agency (EPA).
    Spirodiclofen is an organochlorine acaricide, a dichlorobenzene, an oxaspiro compound and a gamma-lactone. It is function...
  • Chromanol 293B
    • Cat. No.:
    • B1662282
    • CAS No.:
    • 163163-23-3
    • Molecular Formula:
    • C15H20N2O4S
    • Molecular Weight:
    • 324.4 g/mol
    Description
    Chromanol 293B is a 1-benzopyran.
  • beta-Estradiol 17-acetate
    • Cat. No.:
    • B1662495
    • CAS No.:
    • 1743-60-8
    • Molecular Formula:
    • C20H26O3
    • Molecular Weight:
    • 314.4 g/mol
    Description
    β-Estradiol 17-acetate is a metabolite of estradiol.Target: Othersβ-Estradiol 17-acetate is a metabolite of estradiol.
  • MSI-1436
    • Cat. No.:
    • B1662500
    • CAS No.:
    • 186139-09-3
    • Molecular Formula:
    • C37H72N4O5S
    • Molecular Weight:
    • 685.1 g/mol
    Description
    Trodusquemine is a bile acid.
    Trodusquemine, a spermine metabolite of cholesterol, is a naturally occurring aminosterol that inhibits protein tyrosine phosphatase 1B. It has demonstrated the ability to stimul...
  • Spermine hydrochloride
    • Cat. No.:
    • B1663681
    • CAS No.:
    • 306-67-2
    • Molecular Formula:
    • C10H30Cl4N4
    • Molecular Weight:
    • 348.2 g/mol
    Description
    Spermine is a biogenic polyamine formed from spermidine and occurs in almost all tissues. It is essential for both neoplastic and normal tissue growth. Spermine is associated with nucleic acids, particularly in ...
  • Benzofurodil
    • Cat. No.:
    • B1663190
    • CAS No.:
    • 3447-95-8
    • Molecular Formula:
    • C19H18O7
    • Molecular Weight:
    • 358.3 g/mol
    Description
    Benzofurodil is a cardiotonic, which is used for the chronic treatment of congestive heart failure.
  • ABT-724
    • Cat. No.:
    • B1662156
    • CAS No.:
    • 70006-24-5
    • Molecular Formula:
    • C17H19N5
    • Molecular Weight:
    • 293.4 g/mol
    Description
    2-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole is a member of pyridines and a member of piperazines.